![molecular formula C7H9BrN2O2S B6246194 2-{5H,6H-imidazo[2,1-b][1,3]thiazol-2-yl}acetic acid hydrobromide CAS No. 2648982-52-7](/img/no-structure.png)
2-{5H,6H-imidazo[2,1-b][1,3]thiazol-2-yl}acetic acid hydrobromide
Overview
Description
2-{5H,6H-imidazo[2,1-b][1,3]thiazol-2-yl}acetic acid hydrobromide, also known as 2-IAH, is an organic compound with a wide range of applications in scientific research. It is a colorless solid that is soluble in water and has a melting point of around 180°C. 2-IAH is widely used in a variety of laboratories and research fields, such as biochemistry, physiology, and pharmacology.
Mechanism of Action
The mechanism of action of 2-{5H,6H-imidazo[2,1-b][1,3]thiazol-2-yl}acetic acid hydrobromide is not fully understood. However, it is believed to act as an inhibitor of dihydrofolate reductase, an enzyme that is involved in the biosynthesis of nucleotides. The inhibition of this enzyme results in the accumulation of dihydrofolate, which prevents the formation of nucleotides. This, in turn, results in the inhibition of DNA synthesis and the subsequent inhibition of cell proliferation.
Biochemical and Physiological Effects
2-{5H,6H-imidazo[2,1-b][1,3]thiazol-2-yl}acetic acid hydrobromide has been found to have a variety of biochemical and physiological effects. It has been found to have a positive inotropic effect, which means that it increases the force of contraction of the heart muscle. It has also been found to have an anticonvulsant effect, which means that it reduces the severity of seizures. In addition, it has been found to have a protective effect against oxidative stress, which means that it can help to protect cells from the damage caused by free radicals.
Advantages and Limitations for Lab Experiments
The use of 2-{5H,6H-imidazo[2,1-b][1,3]thiazol-2-yl}acetic acid hydrobromide in laboratory experiments has several advantages. It is relatively easy to synthesize and is stable in aqueous solutions. In addition, it is non-toxic and has a low cost. However, there are also some limitations to its use. It has a relatively low solubility in organic solvents, which can make it difficult to use in some experiments. In addition, it can be difficult to obtain a consistent concentration of 2-{5H,6H-imidazo[2,1-b][1,3]thiazol-2-yl}acetic acid hydrobromide for use in experiments.
Future Directions
There are many potential future directions for the use of 2-{5H,6H-imidazo[2,1-b][1,3]thiazol-2-yl}acetic acid hydrobromide in scientific research. It could be used to study the effects of drugs on the immune system, as it has been found to have immunomodulatory effects. In addition, it could be used to study the effects of drugs on the gastrointestinal system, as it has been found to have anti-inflammatory and anti-ulcerogenic effects. It could also be used to study the effects of drugs on the nervous system, as it has been found to have anticonvulsant and anxiolytic effects. Finally, it could be used to study the effects of drugs on the cardiovascular system, as it has been found to have positive inotropic effects.
Synthesis Methods
2-{5H,6H-imidazo[2,1-b][1,3]thiazol-2-yl}acetic acid hydrobromide is synthesized through a process known as the Mitsunobu reaction. In this process, a nucleophilic substitution reaction occurs between an aryl bromide and an alkoxide, resulting in the formation of an aryl ether. This reaction is catalyzed by a phosphine, such as triphenylphosphine, and a base, such as sodium hydroxide. The reaction is typically carried out in a solvent such as ethanol or dimethylformamide.
Scientific Research Applications
2-{5H,6H-imidazo[2,1-b][1,3]thiazol-2-yl}acetic acid hydrobromide has a wide range of applications in scientific research. It is used in the study of enzyme kinetics, as it is a reversible inhibitor of the enzyme dihydrofolate reductase. It has also been used in the study of the effects of drugs on the cardiovascular system, as it has been found to have a positive inotropic effect. In addition, 2-{5H,6H-imidazo[2,1-b][1,3]thiazol-2-yl}acetic acid hydrobromide has been used in the study of the effects of drugs on the central nervous system, as it has been found to have an anticonvulsant effect.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-{5H,6H-imidazo[2,1-b][1,3]thiazol-2-yl}acetic acid hydrobromide involves the reaction of imidazo[2,1-b][1,3]thiazole with chloroacetic acid followed by hydrobromic acid to form the final product.", "Starting Materials": [ "imidazo[2,1-b][1,3]thiazole", "chloroacetic acid", "hydrobromic acid" ], "Reaction": [ "Imidazo[2,1-b][1,3]thiazole is reacted with chloroacetic acid in the presence of a base such as sodium hydroxide to form 2-{5H,6H-imidazo[2,1-b][1,3]thiazol-2-yl}acetic acid.", "The resulting product is then treated with hydrobromic acid to form 2-{5H,6H-imidazo[2,1-b][1,3]thiazol-2-yl}acetic acid hydrobromide.", "The final product can be purified by recrystallization from a suitable solvent." ] } | |
CAS RN |
2648982-52-7 |
Molecular Formula |
C7H9BrN2O2S |
Molecular Weight |
265.1 |
Purity |
95 |
Origin of Product |
United States |
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